Cas no 104972-10-3 (Ethanone, 1-[3-methoxy-4-(1-methylethoxy)phenyl]-)

• Product Name: Ethanone, 1-[3-methoxy-4-(1-methylethoxy)phenyl]-
• CAS No: 104972-10-3
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1148396
• PubChem ID: 20160653
• Update Time: 2025-09-26

Ethanone, 1-[3-methoxy-4-(1-methylethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-methoxy-4-(1-methylethoxy)phenyl]-
• 1-(3-methoxy-4-propan-2-yloxyphenyl)ethanone
• 1-{3-Methoxy-4-[(propan-2-yl)oxy]phenyl}ethan-1-one
• AKOS000171427
• 4'-Hydroxy-3'-methoxyacetophenone, isopropyl ether
• SCHEMBL5466423
• 104972-10-3
• PAXBEXJJMTYDKY-UHFFFAOYSA-N
• DTXSID50603141
• 1-(4-ISOPROPOXY-3-METHOXYPHENYL)ETHANONE

• Inchi： 1S/C12H16O3/c1-8(2)15-11-6-5-10(9(3)13)7-12(11)14-4/h5-8H,1-4H3
• InChI Key： PAXBEXJJMTYDKY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C)=O)=CC=1OC)C(C)C

Computed Properties

• Exact Mass: 223.12091
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 51.05